Cas no 716317-48-5 (Benzamide, 2-hydroxy-N-(4-propylbenzoyl)-)

• Product Name: Benzamide, 2-hydroxy-N-(4-propylbenzoyl)-
• CAS No: 716317-48-5
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5228866
• Update Time: 2025-10-28

Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-hydroxy-N-(4-propylbenzoyl)-

• Inchi： 1S/C17H17NO3/c1-2-5-12-8-10-13(11-9-12)16(20)18-17(21)14-6-3-4-7-15(14)19/h3-4,6-11,19H,2,5H2,1H3,(H,18,20,21)
• InChI Key： SPAOHXQOULUUSP-UHFFFAOYSA-N
• SMILES： C(NC(=O)C1=CC=C(CCC)C=C1)(=O)C1=CC=CC=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, 2-hydroxy-N-(4-propylbenzoyl)-

Comprehensive Overview of Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- (CAS No. 716317-48-5)

Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- (CAS No. 716317-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique hydroxybenzamide structure, is often explored for its potential applications in drug development and material science. Its molecular formula and structural properties make it a subject of interest for researchers focusing on bioactive molecules and synthetic intermediates.

The compound's 2-hydroxy-N-(4-propylbenzoyl) moiety is particularly noteworthy, as it contributes to its solubility and reactivity profile. In recent years, the demand for high-purity benzamide derivatives has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are increasingly investigating its role in enzyme inhibition and anti-inflammatory applications, aligning with the growing trend of precision medicine.

From a synthetic perspective, Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- is often synthesized via amide coupling reactions, a process that has been optimized for scalability and efficiency. Its propylbenzoyl side chain enhances its lipophilicity, making it a candidate for studies involving cell membrane permeability. This property is critical in the development of CNS-targeting drugs, a hot topic in modern pharmacology.

In the context of AI-driven drug discovery, 716317-48-5 has been flagged as a potential lead compound due to its modular structure. Computational models have predicted its compatibility with various biological targets, including GPCRs and kinases. Such predictions are increasingly validated through high-throughput screening, a technique that dominates contemporary pharmaceutical R&D discussions.

Environmental and regulatory considerations also play a role in the compound's relevance. Unlike many synthetic intermediates, Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- is not classified as a hazardous material, which simplifies its handling and storage. This aligns with the industry's shift toward sustainable chemistry, where low-toxicity reagents are prioritized.

For researchers seeking CAS 716317-48-5 suppliers, it's essential to verify analytical data such as HPLC purity and NMR spectra. These metrics are frequently searched in chemical databases, reflecting the compound's niche but growing demand. Additionally, its potential as a fluorescence probe or metal chelator has sparked interest in material science circles.

In summary, Benzamide, 2-hydroxy-N-(4-propylbenzoyl)- represents a versatile scaffold with multifaceted applications. Its intersection with drug discovery, green synthesis, and computational chemistry ensures its continued relevance in scientific literature and industrial pipelines.